3-(1-methyl-1H-imidazol-4-yl)propanal

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 3-(1-methylimidazol-4-yl)propanal
• InChI: InChI=1S/C7H10N2O/c1-9-5-7(8-6-9)3-2-4-10/h4-6H,2-3H2,1H3
• InChI Key: HSAMMWWFLGTOES-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)CCC=O

Description

3-(1-Methyl-1H-imidazol-4-yl)propanal is an aldehyde-functionalized imidazole derivative characterized by a methyl group at the N1 position of the imidazole ring and a propanal chain at the C4 position. Its molecular formula is C₇H₁₀N₂O, with a molecular weight of 138.17 g/mol. The aldehyde group confers electrophilic reactivity, making it a versatile intermediate in organic synthesis, particularly for forming Schiff bases or participating in nucleophilic addition reactions. Structural analogs often differ in substituents (e.g., protecting groups, functional moieties) or chain length, which significantly influence their physicochemical properties and applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations: Methyl vs. Trityl Groups

Compound : 3-(1-Trityl-1H-imidazol-4-yl)propanal

• Molecular Formula : C₂₅H₂₂N₂O
• Molecular Weight : 366.464 g/mol
• Key Differences :
  • The trityl (triphenylmethyl) group at N1 introduces steric bulk, reducing reactivity toward electrophilic agents compared to the methyl group in the target compound.
  • The trityl derivative exhibits higher lipophilicity (logP ≈ 6.2) due to aromatic phenyl groups, whereas the methyl analog is more polar (logP ≈ 0.5), enhancing aqueous solubility .
  • Synthetic Utility : The trityl group is often used as a protecting group in imidazole chemistry to prevent unwanted side reactions, whereas the methyl group offers simplicity in deprotection steps .

Table 1: Substituent Comparison

Property	3-(1-Methyl-1H-imidazol-4-yl)propanal	3-(1-Trityl-1H-imidazol-4-yl)propanal
Molecular Weight	138.17 g/mol	366.464 g/mol
logP (Predicted)	0.5	6.2
Reactivity	High (small substituent)	Low (steric hindrance)
Synthetic Role	Direct intermediate	Protected intermediate

Functional Group Variations: Aldehyde vs. Ketone

Compound: 3-(5-Methyl-1H-imidazol-4-yl)-1-(1-methyl-1H-indol-3-yl)-1-propanone

• Molecular Formula : C₁₇H₁₇N₃O
• Key Differences: The ketone group in this analog reduces electrophilicity compared to the aldehyde, limiting its participation in Schiff base formation. This structural feature may enhance binding to biological targets (e.g., receptors) . Reactivity: Aldehydes (target compound) oxidize more readily than ketones, necessitating stabilizers (e.g., antioxidants) during storage .

Chain Length and Derivative Comparisons

Compounds :

• 3-(1-Trityl-1H-imidazol-4-yl)propan-1-ol (11a) : Alcohol derivative of the trityl-protected aldehyde.
• Methyl 3-(1-Tritylimidazol-4-yl) Propionate : Ester derivative with a methyl ester group.

Table 2: Functional Group and Chain-Length Effects

Compound	Functional Group	Key Property	Application
3-(1-Methyl-1H-imidazol-4-yl)propanal	Aldehyde	High reactivity, electrophilic	Crosslinking, pharmaceutical synthesis
3-(1-Trityl-1H-imidazol-4-yl)propan-1-ol	Alcohol	Reduced volatility, higher boiling point	Stable intermediate
Methyl 3-(1-Tritylimidazol-4-yl) Propionate	Ester	Enhanced stability, lower polarity	Prodrug formulations

• Synthetic Pathways: The target aldehyde can be reduced to propanol derivatives (e.g., 11a–c in ) or oxidized to carboxylic acids, highlighting its role as a versatile precursor .

Environmental and Analytical Considerations

• Atmospheric Behavior: Propanal derivatives (e.g., the target compound) exhibit slower atmospheric degradation compared to acetone, as observed in GC-EIMS and NO⁺ToF-CIMS studies. The aldehyde group may undergo photochemical oxidation, forming carboxylic acids, whereas ketones like acetone persist longer .
• Analytical Methods : Structural elucidation of imidazole derivatives often relies on SHELX software for crystallographic refinement, ensuring accurate determination of bond lengths and angles .